Chlorophyll is one of the most important pigments in plants, and the measurement of chlorophyll levels enables real-time monitoring of plant growth, which is of great importance to the vegetation m...

Herbal powder preparations (HPPs) are common forms of traditional medicine made by blending the powder of two or more ingredients. The first step to ensure the safety and efficacy of HPPs is to con...

A spectral analysis tool has been developed to interactively identify and quantify individual gas-phase species from complex infrared absorbance spectra obtained from laboratory or field data. The ...

To facilitate the design of optics detecting system for rabbit meat quality, nine rabbits of different ages, weights, and varieties were used to collect optical coefficient, composition, and micros...

We describe an entomological dual-band 808 and 980 nm lidar system which has been implemented in a tropical cloud forest (Ecuador). The system was successfully tested at a sample rate of 5 kHz in a...

Diffuse reflectance spectroscopy measurements in the short-wave infrared (930 – 1600 nm) spectral region were acquired for Pu2(C2O4)3•9H2O and its thermal decomposition product, PuO2. We analyzed a...

Surface-enhanced Raman spectroscopy (SERS) coupled with characteristic peaks screening methods was developed for analyzing chlorpyrifos (CM) pesticide residues in rice. Au nanoparticles (AuNPs) wer...

The detection of off-gassed sodium from molten sodium nitrate (NaNO3) at temperatures between 330 °C and 505 °C and off-gassed calcium from molten lithium chloride-potassium chloride eutectic (LKE) mixtures at 510 °C with laser-induced breakdown spectroscopy (LIBS) was demonstrated. NaNO3 and LKE samples were melted in a custom-built crucible that promoted the generation of off-gassed products from the molten sample. The off-gassed products were analyzed with a LIBS system designed to probe the high-temperature environment. Na D emission lines, Na(I)588.99 nm and Na(I) 589.59 nm, were detected from the NaNO3 samples after reaching a temperature threshold, which indicated the occurrence of phase change. In LKE mixtures, the detection of Ca impurities at a concentration of 78 mg/kg was possible using the emission lines Ca(II) 393.66 nm and Ca(II) 395.85 nm. This work demonstrates the real-time monitoring capabilities of LIBS in high-temperature environments that simulate the conditions of molten salt reactors.

Glucose-6 phosphate dehydrogenase (G6PD) deficiency is an X-linked blood disease that affects 400 million people globally and is especially prevalent in malaria-endemic regions. A significant portion of carriers are asymptomatic and undiagnosed posing complications in the eradication of malaria as it restricts the types of drugs used for malaria treatment. A simple and accurate diagnosis of the deficiency is vital in the eradication of malaria. In this study, we investigate the potential of attenuated total reflection Fourier transform infrared spectroscopy (ATR FT-IR) as a diagnostic technique for G6PD deficiency. Venous blood samples were collected in lithium heparin anticoagulant tubes from G6PD partial and fully deficient volunteers, n  =  17, and normal volunteers, n  =  59, in Khon Kaen, Thailand. Spectra of aqueous and dry samples were acquired of whole blood, plasma, and red blood cells, and modeled using partial least squares discriminant analysis (PLS-DA). PLS-DA modeling resulted in a sensitivity of 0.800 and specificity of 0.800 correctly classifying fully deficient participants as well as a majority of partially deficient females who are often misdiagnosed as normal by current screening methods. The viability of utilizing aqueous samples has always been hindered by the variability of hydration in the sample, but by employing multicurve curve resolution-alternating least squares to subtract water from each sample we are able to produce high-quality spectra with minimized water contributions. The approach shows proof of principle that ATR FT-IR combined with multivariate data analysis could become a frontline screening tool for G6PD deficiency by improving tailored drug treatments and ultimately saving lives.

The ability to derive temporal and spatial scales of "instantaneous" local temperature variations in a turbulent flame by means of coherent anti-Stokes Raman scattering (CARS) spectroscopy is demon...